4-methoxy-N-((5-((2-oxo-2-(phenylamino)ethyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzamide
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Description
4-methoxy-N-((5-((2-oxo-2-(phenylamino)ethyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C27H27N5O3S and its molecular weight is 501.61. The purity is usually 95%.
BenchChem offers high-quality 4-methoxy-N-((5-((2-oxo-2-(phenylamino)ethyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methoxy-N-((5-((2-oxo-2-(phenylamino)ethyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Application : Researchers investigate its effects on cancer cell lines, exploring mechanisms such as apoptosis induction, cell cycle arrest, and inhibition of tumor growth. It may serve as a lead compound for developing novel anticancer drugs .
- Application : Scientists explore whether this compound exhibits antifungal effects against common pathogens, such as Candida species or Aspergillus. It could potentially contribute to new antifungal therapies .
- Application : Researchers investigate whether this compound protects neurons from oxidative stress, excitotoxicity, or neurodegenerative processes. It might offer insights into neuroprotection strategies .
- Application : Studies explore whether this compound attenuates inflammation by targeting specific pathways (e.g., NF-κB, COX-2). It could be relevant for conditions like rheumatoid arthritis or inflammatory bowel disease .
- Application : Researchers investigate whether this compound affects glucose metabolism, lipid homeostasis, or insulin sensitivity. It might be relevant for diabetes or obesity research .
- Application : Scientists explore its potential as an enzyme inhibitor (e.g., kinases, proteases, or epigenetic enzymes). It could aid drug discovery efforts .
- Application : Researchers assess whether this compound can serve as a molecular probe for PET or SPECT imaging. It might help visualize specific receptors or biological processes in vivo .
- Application : Scientists investigate whether this compound enhances drug delivery (e.g., through liposomes or nanoparticles). It could improve therapeutic efficacy and reduce side effects .
Anticancer Activity
Antifungal Properties
Neuroprotective Potential
Anti-inflammatory Effects
Metabolic Disorders
Chemical Biology and Enzyme Inhibition
Molecular Imaging Probes
Drug Delivery Systems
properties
IUPAC Name |
N-[[5-(2-anilino-2-oxoethyl)sulfanyl-4-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H27N5O3S/c1-35-23-14-12-21(13-15-23)26(34)28-18-24-30-31-27(32(24)17-16-20-8-4-2-5-9-20)36-19-25(33)29-22-10-6-3-7-11-22/h2-15H,16-19H2,1H3,(H,28,34)(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOZGMYLCDJEOKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2CCC3=CC=CC=C3)SCC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H27N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.